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Compound of Interest

Compound Name: Dibromoacetaldehyde

Cat. No.: B156388 Get Quote

Dibromoacetaldehyde, with the chemical formula C₂H₂Br₂O, is a halogenated aldehyde.[1][2]

[3] Understanding its physical properties is crucial for its handling, application in chemical

reactions, and for the development of analytical methods.

Data Presentation: A Summary of Quantitative Physical
Properties
The following table summarizes the key physical properties of Dibromoacetaldehyde based

on available data.
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Property Value Source

Molecular Formula C₂H₂Br₂O [1][2]

Molecular Weight 201.84 g/mol

Boiling Point 136.3 °C at 760 mmHg

137 °C

Melting Point 87 °C

Not Available

Density 2.357 g/cm³

Solubility
DMSO (Very Slightly),

Methanol (Slightly, Heated)

Refractive Index 1.541

Vapor Pressure 7.41 mmHg at 25°C

Flash Point 68.7 °C

Experimental Protocols
Detailed experimental procedures for determining the physical properties of chemical

compounds like Dibromoacetaldehyde are outlined below. These are generalized protocols

that can be adapted for the specific analysis of this compound.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for its determination on a small scale is the capillary

method using a Thiele tube.

Materials:

Thiele tube

Thermometer (0-200 °C range)
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Small test tube

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

Bunsen burner or heating mantle

Clamp and stand

Procedure:

A small amount of Dibromoacetaldehyde is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube filled with heating oil, ensuring the sample is

immersed.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Melting Point (Capillary Method)
For solid compounds, the melting point is a key indicator of purity. The capillary method is a

standard technique for its determination.

Materials:
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Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Capillary tubes (open at one end)

Sample of solid Dibromoacetaldehyde

Mortar and pestle (if sample is not a fine powder)

Procedure:

A small amount of dry, powdered Dibromoacetaldehyde is packed into the open end of a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (typically 1-2 °C per minute near the expected

melting point).

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range. A narrow melting range (0.5-2 °C) is indicative of a pure compound.

Determination of Density (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, which is a flask with

a precisely known volume.

Materials:

Pycnometer (specific gravity bottle)

Analytical balance

Dibromoacetaldehyde sample

Distilled water (for calibration)
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Thermometer

Procedure:

The empty, clean, and dry pycnometer is weighed on an analytical balance.

The pycnometer is filled with distilled water and weighed again to determine the mass of the

water. The temperature of the water is recorded.

The pycnometer is emptied, dried, and then filled with Dibromoacetaldehyde and weighed.

The density of water at the recorded temperature is used to calculate the exact volume of the

pycnometer.

The density of Dibromoacetaldehyde is then calculated by dividing the mass of the sample

by the volume of the pycnometer.

Determination of Solubility
A qualitative assessment of solubility in various solvents is a fundamental physical property.

Materials:

Test tubes

Dibromoacetaldehyde sample

Various solvents (e.g., water, ethanol, DMSO, hexane)

Vortex mixer (optional)

Procedure:

A small, measured amount of Dibromoacetaldehyde (e.g., 10 mg) is placed in a test tube.

A small volume of the solvent (e.g., 1 mL) is added to the test tube.

The mixture is agitated (e.g., by tapping or using a vortex mixer) for a set period.
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The mixture is visually inspected for the dissolution of the solid or the formation of a

homogeneous solution.

Observations are recorded as soluble, partially soluble, or insoluble. The process can be

repeated with gentle heating if necessary.

Visualizations
The following diagrams, created using the DOT language, illustrate a relevant chemical

process and an analytical workflow involving haloacetaldehydes like Dibromoacetaldehyde.

Formation Pathway of Haloacetaldehydes during Water
Chlorination
This diagram illustrates the stepwise substitution mechanism for the formation of

haloacetaldehydes, such as Dibromoacetaldehyde, from acetaldehyde during the chlorination

of drinking water.
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Caption: Stepwise formation of haloacetaldehydes.

Analytical Workflow for Haloacetaldehyde Detection in
Water
This diagram outlines a typical workflow for the analysis of haloacetaldehydes, including

Dibromoacetaldehyde, in water samples using Gas Chromatography-Mass Spectrometry

(GC-MS).
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Caption: GC-MS analytical workflow for haloacetaldehydes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156388#physical-properties-of-dibromoacetaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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